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Compound Name: Acid Blue 40

Cat. No.: B1260542 Get Quote

Introduction
Acid Blue 40 is a synthetic anthraquinone dye used extensively in the textile, leather, and

paper industries.[1][2][3] The discharge of wastewater containing this dye into aquatic

ecosystems is a significant environmental concern due to its color, persistence, and potential

toxicity.[4][5] Monitoring the concentration of Acid Blue 40 in industrial effluents is crucial for

regulatory compliance and assessing the efficiency of wastewater treatment processes. UV-

Visible (UV-Vis) spectroscopy offers a rapid, simple, and cost-effective method for the

quantification of colored compounds in aqueous solutions, making it an ideal tool for this

purpose.[6][7][8]

This application note provides a detailed protocol for the quantification of Acid Blue 40 in

wastewater samples using UV-Vis spectroscopy, based on the Beer-Lambert Law.

Principle of the Method
The quantification of Acid Blue 40 is based on the Beer-Lambert Law, which states that the

absorbance of a solution is directly proportional to the concentration of the absorbing species

and the path length of the light passing through the solution. The relationship is expressed as:

A = εbc

Where:

A is the absorbance (unitless)
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ε (epsilon) is the molar absorptivity coefficient (a constant specific to the substance at a

given wavelength)

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the substance

By measuring the absorbance of standard solutions with known concentrations at the

wavelength of maximum absorbance (λmax), a calibration curve can be constructed. The

concentration of Acid Blue 40 in an unknown wastewater sample can then be determined by

measuring its absorbance and interpolating the value from the calibration curve.[9]

Experimental Protocol
Materials and Apparatus

Apparatus:

UV-Vis Spectrophotometer (capable of scanning from 400-800 nm)

Matched quartz or glass cuvettes (1 cm path length)

Analytical balance

Class A volumetric flasks (100 mL, 1000 mL)

Class A volumetric pipettes

Beakers and other standard laboratory glassware

Filtration apparatus with 0.45 µm filters

Reagents:

Acid Blue 40 powder (analytical standard)

Deionized or distilled water

Preparation of Standard Solutions
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2.1. Preparation of Stock Standard Solution (100 mg/L):

Accurately weigh 100 mg of Acid Blue 40 powder using an analytical balance.

Quantitatively transfer the powder to a 1000 mL volumetric flask.

Add approximately 800 mL of deionized water and sonicate or stir until the dye is completely

dissolved.

Make up the volume to the 1000 mL mark with deionized water and mix thoroughly. This is

the 100 mg/L stock solution. Store in a dark bottle to prevent photodegradation.[5][10]

2.2. Preparation of Calibration Standards: Prepare a series of calibration standards by serial

dilution of the stock solution.[9][11] For example, to prepare 100 mL of a 10 mg/L standard:

Pipette 10.00 mL of the 100 mg/L stock solution into a 100 mL volumetric flask.

Dilute to the mark with deionized water and homogenize.

Repeat this process to prepare a range of standards (e.g., 1, 2.5, 5, 7.5, 10, and 15 mg/L).

Sample Preparation
Collect the wastewater sample in a clean container.

To remove suspended solids and turbidity, which can interfere with absorbance

measurements, filter the sample through a 0.45 µm syringe filter.[7]

If the dye concentration is expected to be high, dilute the filtered sample with deionized

water to ensure the absorbance reading falls within the linear range of the calibration curve.

Record the dilution factor.

UV-Vis Spectrophotometric Analysis
4.1. Determination of Maximum Wavelength (λmax):

Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's

instructions.
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Fill a cuvette with deionized water to serve as the blank.

Place the blank in the spectrophotometer and perform a baseline correction.

Rinse the cuvette with a mid-range standard solution (e.g., 10 mg/L) and then fill it with the

same standard.

Scan the absorbance of the standard solution across the visible spectrum (e.g., 400 nm to

800 nm).

Identify the wavelength at which the maximum absorbance occurs. For Acid Blue 40, this is

typically around 620 nm.[12] This wavelength will be used for all subsequent measurements.

4.2. Generation of the Calibration Curve:

Set the spectrophotometer to the determined λmax (e.g., 620 nm).

Use deionized water as the blank to zero the instrument (autozero).[9]

Measure the absorbance of each prepared calibration standard, starting from the least

concentrated. Rinse the cuvette with the next standard before each measurement.

Record the absorbance for each concentration.

Plot a graph of Absorbance (y-axis) versus Concentration (x-axis).

Perform a linear regression on the data points. The resulting equation (y = mx + c) and the

coefficient of determination (R²) should be recorded. An R² value > 0.995 is generally

considered acceptable.[5]

4.3. Measurement of Wastewater Sample:

Using the same instrument settings, measure the absorbance of the prepared (filtered and

diluted, if necessary) wastewater sample.

Ensure the measured absorbance falls within the range of the calibration standards. If it is

higher than the highest standard, further dilute the sample and re-measure.
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Calculation of Concentration
The concentration of Acid Blue 40 in the wastewater sample is calculated using the linear

regression equation obtained from the calibration curve:

Concentration (mg/L) = (Absorbance_sample - c) / m

Where:

Absorbance_sample is the measured absorbance of the wastewater sample.

m is the slope of the calibration curve.

c is the y-intercept of the calibration curve.

If the sample was diluted, the calculated concentration must be multiplied by the dilution factor

to obtain the concentration in the original wastewater sample.

Data Presentation
Table 1: Calibration Data for Acid Blue 40

Standard Concentration (mg/L) Absorbance at 620 nm (AU)

0.0 (Blank) 0.000

1.0 [Sample Data]

2.5 [Sample Data]

5.0 [Sample Data]

7.5 [Sample Data]

10.0 [Sample Data]

| 15.0 | [Sample Data] |

Table 2: Method Validation Parameters
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Parameter Result

Wavelength of Max. Abs. (λmax) 620 nm

Linearity Range 1.0 - 15.0 mg/L

Correlation Coefficient (R²) > 0.995

Limit of Detection (LOD) [Calculated Value, e.g., 0.15 mg/L]

| Limit of Quantification (LOQ) | [Calculated Value, e.g., 0.50 mg/L] |

Table 3: Wastewater Sample Analysis

Sample ID Dilution Factor
Measured
Absorbance
(AU)

Calculated
Concentration
(mg/L)

Final
Concentration
(mg/L)

WW-01 10 [Sample Data]
[Calculated
from curve]

[Calculated x
Dilution]

| WW-02 | 1 | [Sample Data] | [Calculated from curve] | [Calculated x Dilution] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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